4-(4-bromobenzenesulfonyl)-1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole

• IUPAC Name: 4-(4-bromophenyl)sulfonyl-1-(4-chlorophenyl)-5-methyltriazole
• InChI: InChI=1S/C15H11BrClN3O2S/c1-10-15(23(21,22)14-8-2-11(16)3-9-14)18-19-20(10)13-6-4-12(17)5-7-13/h2-9H,1H3
• InChI Key: FDRNQAWHCTUTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrClN3O2S
• Molecular Weight: 412.7 g/mol

Description

This compound is a triazole derivative. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse biological activities and are commonly used in medicinal chemistry and drug discovery.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of appropriate precursors containing the bromobenzenesulfonyl, chlorophenyl, and methyl groups. The 1,2,3-triazole ring could potentially be formed using a Huisgen cycloaddition, a type of click chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,3-triazole ring, a bromobenzenesulfonyl group, a chlorophenyl group, and a methyl group. The positions of these groups would depend on the specifics of the synthesis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing sulfonyl group and the electron-donating methyl group. The bromine and chlorine atoms might also be points of reactivity, as they can act as leaving groups.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. Factors influencing these properties could include the polarity of the molecule, the presence of hydrogen bond donors and acceptors, and the molecular weight.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Triazoles are known to have various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing appropriate personal protective equipment and following safe laboratory practices.

Future Directions

Future research could involve further exploration of the biological activity of this compound, optimization of its synthesis, and investigation of its mechanism of action.